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Compound of Interest

Compound Name: SR144528

Cat. No.: B1682612 Get Quote

Essential Safety and Handling Guide for
SR144528
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

SR144528, a potent and selective CB2 receptor antagonist. Adherence to these guidelines is

essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)
When handling SR144528, a comprehensive approach to personal protection is mandatory.

The following table summarizes the required PPE.
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Equipment Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles.

Hand Protection Nitrile or neoprene gloves
Prevents skin contact with the

compound.

Body Protection Laboratory coat
Shields skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or in

case of aerosol generation.

Minimizes inhalation exposure.

Operational Plan: From Receipt to Experimentation
A systematic workflow is crucial for the safe and effective use of SR144528.

Receiving and Storage
Upon receipt, visually inspect the packaging for any signs of damage.

Store the compound in a tightly sealed container at -20°C for long-term stability.[1]

Solutions in DMSO can be stored at -20°C for up to 3 months.

Preparation of Solutions
All handling of the solid compound and preparation of solutions should be conducted in a

well-ventilated laboratory hood.

SR144528 is soluble in several organic solvents. For experimental use, it is often first

dissolved in DMSO (up to 20 mg/ml with warming) and then diluted in an aqueous buffer.

Handling During Experimentation
Always wear the appropriate PPE as detailed in the table above.
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Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of SR144528 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Compound: Dispose of as hazardous chemical waste in accordance with local,

state, and federal regulations. Do not discard down the drain.

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes) and PPE that have

come into contact with SR144528 should be collected in a designated hazardous waste

container and disposed of appropriately.

Solutions: Aqueous solutions containing SR144528 should be collected and disposed of as

hazardous chemical waste.

Experimental Protocols
SR144528 is utilized in a variety of experimental settings to investigate the role of the CB2

receptor.

In Vitro Assays
cAMP Accumulation Assay: Chinese Hamster Ovary (CHO) cells expressing either CB1 or

CB2 receptors are incubated with SR144528 (in concentrations ranging from 3x10⁻⁹ to

10⁻⁵M) for 15 minutes at 37°C. Forskolin is then added to stimulate adenylyl cyclase, and

the reaction is allowed to proceed for another 20 minutes. The reaction is stopped, and

cAMP levels are measured to determine the antagonistic effect of SR144528.[1]

Mitogen-Activated Protein (MAP) Kinase Activity Assay: CHO cells expressing CB1 or CB2

receptors are incubated with SR144528 (in concentrations ranging from 10⁻⁹ to 3x10⁻⁶ M)

for 20 minutes at 37°C. The effect of the compound on MAP kinase activity is then assessed.

[1]
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In Vivo Studies
Administration in Rodent Models: For in vivo experiments in rats, SR144528 can be

administered via intraperitoneal (i.p.) injection at a dosage of 1 mg/kg. The compound is

typically dissolved in a vehicle such as a mixture of 10% DMSO and 90% corn oil.[1]

Visualizing Key Processes
To further clarify the procedural flow and the compound's mechanism, the following diagrams

are provided.
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Safe Handling Workflow for SR144528
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Caption: A step-by-step workflow for the safe handling of SR144528.
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SR144528 Antagonism of CB2 Receptor Signaling
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Caption: SR144528 blocks cannabinoid agonist-induced inhibition of adenylyl cyclase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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